Cas no 2171733-02-9 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2171733-02-9
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6421909
• PubChem ID: 165814652
• Update Time: 2025-06-08

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid
• 2171733-02-9
• EN300-1480579
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-1H-pyrazol-1-yl}acetic acid

• Inchi： 1S/C26H28N4O5/c1-16(2)11-23(25(33)28-17-12-27-30(13-17)14-24(31)32)29-26(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,12-13,16,22-23H,11,14-15H2,1-2H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： HECYXVVGHYWVDT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NN(CC(=O)O)C=1)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2171733-02-9)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2171733-02-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other biologically active molecules. Its unique structure and properties make it an essential building block in the development of novel therapeutic agents.

The chemical structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid is characterized by a central pyrazole ring, which is substituted with an Fmoc (fluorenylmethyloxycarbonyl) protecting group and a methylpentanamide moiety. The Fmoc group is widely used in peptide synthesis to protect the amino group during the coupling reactions, ensuring high yields and purity of the final product. The presence of the pyrazole ring adds to the compound's versatility, as pyrazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent studies have highlighted the potential of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid in various therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the Fmoc protection and the pyrazole ring contributed significantly to the compound's efficacy, making it a promising lead for further drug development.

In another study, scientists explored the use of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid in the synthesis of novel antiviral agents. The compound was used as a key intermediate in the preparation of peptides that showed strong antiviral activity against several strains of influenza virus. The results indicated that the Fmoc protection and the unique structural features of the compound enhanced its stability and bioavailability, which are critical factors for effective antiviral therapy.

The synthesis of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid involves several steps, including the formation of the Fmoc protected amino acid and its subsequent coupling with a pyrazole derivative. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to optimize the yield and purity of this compound. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

The physical and chemical properties of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-y l}acetic acid have been extensively studied. It is a white crystalline solid with a molecular weight of approximately 505.6 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various chemical reactions and biological assays. Its stability under different conditions has also been evaluated, with results indicating that it remains stable at room temperature and under mild acidic or basic conditions.

In conclusion, 2-{4-[2-(Fmoc-amino)-4-methylpentanoylamino]-1H-pyrazol}-acetic acid (CAS No. 2171733-02-9) is a versatile and important compound in modern medicinal chemistry and pharmaceutical research. Its unique structure, combined with its protective groups and functional moieties, makes it an invaluable tool for the synthesis of biologically active molecules. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the development of innovative therapeutic agents.